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Compound of Interest

3-Amino-1-methylpiperidine-2,6-
Compound Name:

dione hydrochloride
CAS No.: 1909304-98-8
Cat. No.: B1383170

Get Quote

Chemical Architecture & Disambiguation
Structural Identity

The molecule consists of a glutarimide (piperidine-2,6-dione) ring with a methylamino
substituent at the C3 position.[1] It is isolated as a hydrochloride salt to ensure stability against
oxidative degradation and hydrolysis.

¢ |[UPAC Name: 3-(methylamino)piperidine-2,6-dione hydrochloride

¢ Common Synonyms: N-methyl-3-aminoglutarimide HCI; 3-methylamino-2,6-dioxopiperidine
HCI.

¢ Molecular Formula:
e Molecular Weight: 142.16 g/mol (Free Base); 178.62 g/mol (HCI Salt).

o Chirality: The C3 carbon is a chiral center. The (S)-enantiomer is the biologically active form
required for high-affinity binding to the Cereblon (CRBN) E3 ligase, mimicking the
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immunomodulatory drug (IMiD) pharmacophore.

Structural Disambiguation

Precise nomenclature is critical in this chemical space.

o Target Molecule (3-N-Me):3-(methylamino)piperidine-2,6-dione.[1] Methyl group attached to
the exocyclic amine.[1][2][3] Function: CRBN recruitment, PROTAC linker attachment.

e Isomer (1-N-Me):1-methyl-3-aminopiperidine-2,6-dione. Methyl group attached to the imide
nitrogen (ring nitrogen). Function: Generally inactive. The imide N-H is a critical hydrogen
bond donor for Glu377 in the CRBN binding pocket; methylation here abolishes activity.

hvsicochemical ies (Table 1)

Property Value | Description Context
White to off-white crystalline Highly hygroscopic in HCI
Appearance .
solid form.
N High: Water, DMSO, Methanol Polar salt form requires polar
Solubility

Low: DCM, Hexane solvents.

The amine is protonated at

pKa (Calculated) ~7.5 (Amine), ~10.5 (Imide) ) ]
physiological pH.
N Hydrolytically sensitive (Ring Glutarimide ring opens in basic
Stability ) )
opening) media (pH > 8).
] ] - Typical for amino acid-derived
Melting Point >245°C (Decomposition)

salts.

Synthesis & Manufacturing Protocols

The synthesis of 3-(methylamino)piperidine-2,6-dione HCI requires navigating the instability of
the glutarimide ring. The most robust pathway utilizes N-protected glutamine derivatives rather
than post-synthetic methylation, which often leads to over-alkylation or ring hydrolysis.

Pathway: Cyclization of N-Methyl-Glutamine Derivative

This protocol ensures enantiomeric purity (starting from L-glutamine) and regioselectivity.
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Step 1: Protection & Methylation

Precursor:

-Cbz-L-Glutamine.

o Reagent: Methyl iodide (Mel) with Sodium Hydride (NaH) in THF/DMF.
e Outcome:
-Chz-
-methyl-L-glutamine.
» Note: Strict temperature control (-78°C to 0°C) is required to prevent racemization at the

-carbon.

Step 2: Glutarimide Ring Formation (Cyclization)

Reagent: 1,1'-Carbonyldiimidazole (CDI) with 4-Dimethylaminopyridine (DMAP) (Catalytic).

Solvent: Anhydrous THF, reflux.

Mechanism: CDI activates the carboxylic acid, facilitating intramolecular nucleophilic attack
by the amide nitrogen.

Intermediate: Benzyl (2,6-dioxopiperidin-3-yl)(methyl)carbamate.
Step 3: Deprotection & Salt Formation[4]
e Reagent:

/ Pd-C (Hydrogenolysis) followed by HCI in Dioxane.

e Process: Removal of the Cbz group yields the free secondary amine, which is immediately
trapped as the hydrochloride salt to prevent dimerization or oxidation.

Visualization: Synthesis Workflow (Graphviz)
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Caption: Figure 1. Step-wise synthetic pathway from Glutamine precursor to the final HCI salt,
highlighting critical stabilization steps.

Analytical Characterization

Validating the structure requires distinguishing the N-methyl isomer from the O-methyl (imidate)
or ring-N-methyl byproducts.

Nuclear Magnetic Resonance (NMR)
e Solvent: DMSO-

(Standard for polar salts).
 NMR Signatures:

o 11.0 ppm (s, 1H): Imide N-H. Critical Check: If this signal is absent, methylation occurred
on the ring Nitrogen (incorrect isomer).

o 9.5-10.0 ppm (br s, 2H): Protonated ammonium (
).
o 4.2-4.5 ppm (dd, 1H): Methine proton at C3 (Chiral center).

o 2.5-2.6 ppm (s, 3H): N-Methyl group. Diagnostic: Distinct from O-methyl (~3.8 ppm) or
Ring N-methyl (~3.1 ppm).

o 1.9-2.9 ppm (m, 4H): Glutarimide ring methylene protons (C4 and C5).

Mass Spectrometry (LC-MS)

« lonization: ESI+ (Electrospray lonization).

e Parent lon
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: 143.08 m/z.[5]

o Fragmentation Pattern:
o Loss of

(neutral loss 31 Da) is characteristic of the exocyclic amine.

o Loss of CO (28 Da) from the imide ring.

Functional Mechanism: CRBN Interaction

The primary utility of N-methyl-3-aminopiperidine-2,6-dione is as a ligand for the Cereblon
(CRBN) E3 ubiquitin ligase complex. It functions as a "molecular glue" component or PROTAC
anchor.

Binding Mode

The glutarimide ring inserts into the tri-tryptophan pocket (Trp380, Trp386, Trp400) of CRBN.

e Hydrogen Bonding: The imide group (C2=0, N1-H, C6=0) forms a hydrogen bond network
with the backbone of the CRBN sensor loop.

» Hydrophobic Interaction: The glutarimide ring makes Van der Waals contacts with the
aromatic cage.

e The N-Methyl Role: The C3-amino group points out of the pocket towards the solvent
channel. Methylation at this position allows for the attachment of linkers (alkyl chains, PEGS)
without disrupting the critical glutarimide-CRBN interaction.

Signaling Interaction Map (Graphviz)
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Caption: Figure 2. Mechanism of Action. The ligand anchors to CRBN, enabling the recruitment
and subsequent degradation of target proteins.

Handling & Stability Protocols
Storage

+ Condition: Store at -20°C under inert atmosphere (Argon/Nitrogen).

« Desiccation: Highly hygroscopic; moisture leads to hydrolysis of the imide ring to the
corresponding isoglutamine acid derivative.

Solution Stability

¢ Solvent Choice: Stable in DMSO for <24 hours.
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pH Sensitivity:

o Acidic (pH < 4): Stable.

o Neutral/Basic (pH > 7): Rapid hydrolysis (

4-6 hours in PBS at 37°C).

o Protocol: Always prepare fresh solutions immediately prior to biological assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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